Cas no 2557-03-1 (Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]-)

2,2-Dichloro-N-[2-(trifluoromethyl)phenyl]acetamide is a specialized organic compound featuring a dichloroacetamide backbone substituted with a 2-(trifluoromethyl)phenyl group. This structure imparts unique reactivity and potential utility in agrochemical and pharmaceutical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both dichloro and trifluoromethyl groups enhances its electrophilic character, making it valuable for selective chemical transformations. Its stability under standard conditions ensures reliable handling and storage. The compound's distinct functional groups also suggest potential herbicidal or fungicidal properties, though further research is required to confirm specific applications. High purity grades are available for precision use in synthetic chemistry.

Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- structure

2557-03-1 structure

Product Name:Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]-

CAS No:2557-03-1

MF:C₉H₆Cl₂F₃NO

MW:272.051250934601

CID:3922235

Update Time:2025-10-28

Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]-
- Inchi： 1S/C9H6Cl2F3NO/c10-7(11)8(16)15-6-4-2-1-3-5(6)9(12,13)14/h1-4,7H,(H,15,16)
- InChI Key： IAWJOMITDBPHBO-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)C(Cl)Cl

Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-11780380-1.0g	2,2-dichloro-N-[2-(trifluoromethyl)phenyl]acetamide	2557-03-1	95%	1.0g	$0.0	2023-02-03

Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]-

Recent Advances in the Study of Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- (CAS: 2557-03-1)

Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- (CAS: 2557-03-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and dichloroacetamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development. This research brief aims to summarize the latest findings and provide insights into its current and future applications.

The synthesis of Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency. Researchers have also explored its reactivity under different conditions, providing a deeper understanding of its chemical behavior. These advancements are crucial for scaling up production and ensuring consistency in pharmaceutical applications.

In terms of biological activity, recent studies have investigated the compound's interaction with various biological targets. Preliminary results suggest that it exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drugs. Additionally, its unique structural features have been linked to antimicrobial properties, with some studies reporting efficacy against resistant bacterial strains. These findings highlight its versatility and potential in addressing unmet medical needs.

Pharmacokinetic and toxicological studies of Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- have also been conducted to assess its safety profile. Early-stage in vitro and in vivo experiments indicate favorable absorption and distribution characteristics, with minimal toxicity at therapeutic doses. However, further research is needed to fully understand its metabolic pathways and long-term effects. These studies are essential for advancing the compound into clinical trials and ensuring its suitability for human use.

Looking ahead, the potential applications of Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- extend beyond its current uses. Researchers are exploring its role in targeted drug delivery systems and combination therapies. Its ability to modulate specific biological pathways opens new avenues for treating complex diseases such as cancer and autoimmune disorders. Collaborative efforts between academia and industry are expected to accelerate its development and translation into clinical practice.

In conclusion, Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- (CAS: 2557-03-1) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, biological activity, and safety profile underscore its significance in chemical biology and pharmaceutical research. Continued investigation and collaboration will be key to unlocking its full potential and addressing current challenges in drug development.